Cas no 54302-43-1 (Abietin+)

• Product Name: Abietin+
• CAS No: 54302-43-1
• MF: C₂₇H₃₀O₁₄
• MW: 578.518709659576
• CID: 2071769
• Update Time: 2025-04-21

Abietin+ Chemical and Physical Properties

Names and Identifiers

• Abietin+
• Vitexin 6''-O-rhamnoside

• Inchi： 1S/C27H30O14/c1-9-19(32)21(34)24(37)27(39-9)38-8-16-20(33)22(35)23(36)26(41-16)18-13(30)6-12(29)17-14(31)7-15(40-25(17)18)10-2-4-11(28)5-3-10/h2-7,9,16,19-24,26-30,32-37H,8H2,1H3/t9-,16-,19-,20+,21-,22-,23+,24-,26-,27+/m0/s1
• InChI Key： QALDGQNNUSKYRM-BABQHDJNSA-N
• SMILES： C1(C([C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@H](CO[C@@H]3O[C@@H](C)[C@H](O)[C@H](O)[C@@H]3O)O2)=C2OC(C3C=CC(O)=CC=3)=CC(C2=C(O)C=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• XLogP3: -1.541

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides